Cas no 506-46-7 (Hexacosanoic acid)

• Product Name: Hexacosanoic acid
• CAS No: 506-46-7
• MF: C₂₆H₅₂O₂
• MW: 396.689888954163
• MDL: MFCD00002811
• CID: 369613
• PubChem ID: 87565894
• Update Time: 2025-11-06

Hexacosanoic acid Chemical and Physical Properties

Names and Identifiers

• Hexacosanoic acid
• Cerotic Acid
• Cerotic acid,Cerotinic acid
• Ceratinic acid
• Ceric acid
• Cerinic acid
• Cerylic acid
• NSC 4205
• n-Hexacosanoic acid
• Hexacosanic acid
• Cerotinic acid
• D42CQN6P36
• NSC4205
• XMHIUKTWLZUKEX-UHFFFAOYSA-N
• cerinate
• ceratinate
• cerate
• n-hexacosanoate
• AK112658
• Hexacosanoic acid, 98%
• C26:0
• Hexacosansaeure
• cerotinic aci
• CeroticAcid
• hexacosoic acid
• hexaeicosanoic acid
• Ceratinic acid; Ceric acid
• Cerotic acid (6CI,7CI)
• hexacosanoate

• MDL： MFCD00002811
• Inchi： 1S/C26H52O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26(27)28/h2-25H2,1H3,(H,27,28)
• InChI Key： XMHIUKTWLZUKEX-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 396.39700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 24
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 11.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White powder or small particles.
• Density: 0.876±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 85.0 to 90.0 deg-C
• Boiling Point: 418.7°C at 760 mmHg
• Flash Point: >110℃
• Refractive Index: 1.4301
• Solubility: Insuluble (6.0E-6 g/L) (25 ºC),
• PSA: 37.30000
• LogP: 9.45330
• Solubility: Soluble in hot alcohol, benzene, ether, chloroform, carbon disulfide and acetone, slightly soluble in cold alcohol, insoluble in water.

Hexacosanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：-
• Safety Instruction： S22-S24/25
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids
• Natural Products and Extracts Plant Extracts Plant based Nealchornea yapurensis

Additional information on Hexacosanoic acid

Hexacosanoic Acid (CAS 506-46-7): A Comprehensive Overview of Structure, Function, and Applications

Hexacosanoic acid, also known as C26:0 fatty acid, is a saturated long-chain carboxylic acid with the molecular formula C₂₆H₅₂O₂. Identified by its CAS registry number 506-46-7, this compound is a member of the n-alkanoic acid family and is naturally derived from various animal and plant sources. Its unique structural characteristics, including a linear hydrocarbon chain of 26 carbon atoms terminated by a carboxyl group, contribute to its distinct physicochemical properties and biological roles. Recent advances in lipidomics and metabolomics have underscored the significance of Hexacosanoic acid in cellular membrane dynamics, energy storage, and signaling pathways.

The chemical structure of Hexacosanoic acid (CAS 506-46-7) is defined by its high degree of hydrophobicity due to the extended aliphatic chain. This property enables it to integrate into phospholipid bilayers, where it modulates membrane fluidity and permeability. Studies published in *Nature Communications* (2023) highlight its role in stabilizing lipid rafts—microdomains critical for signal transduction and protein trafficking. Additionally, its melting point (~85°C) and solubility profile align with those of other saturated fatty acids, making it suitable for applications requiring thermal stability.

In biological systems, Hexacosanoic acid (CAS 506-46-7) serves as a precursor for bioactive lipid mediators. Research in *Cell Metabolism* (2023) demonstrates its involvement in the synthesis of endocannabinoids and oxylipins, which regulate inflammation, appetite, and metabolic homeostasis. Notably, its esterification with glycerol forms triacylglycerols that function as energy reservoirs in adipose tissue. Furthermore, emerging evidence suggests that Hexacosanoic acid may influence gut microbiota composition by altering bile acid metabolism—a finding with implications for obesity-related disorders.

The industrial relevance of Hexacosanoic acid (CAS 506-46-7) spans multiple sectors. In pharmaceuticals, it is utilized as an excipient in controlled-release drug formulations due to its slow hydrolysis rate. A 2023 study in *Journal of Controlled Release* details its incorporation into lipid nanoparticles for mRNA vaccine delivery systems. In cosmetics, the compound acts as an emollient and skin barrier enhancer in anti-aging creams. Its compatibility with natural waxes also makes it a key component in candle manufacturing and polymer additives.

Recent technological innovations have expanded the utility of Hexacosanoic acid (CAS 506-46-7). For instance, bioengineers at MIT have developed enzymatic methods to synthesize tailored derivatives for use in biodegradable plastics. These materials exhibit tunable degradation rates under environmental conditions, addressing global concerns about plastic pollution. Similarly, agricultural research teams are exploring its potential as a plant growth regulator by modulating cuticle permeability to enhance drought resistance.

Analytical techniques for quantifying Hexacosanoic acid (CAS 506-46-7) have advanced significantly. Gas chromatography-mass spectrometry (GC/MS) remains the gold standard for profiling free fatty acids in complex matrices such as blood plasma or food products. However, novel approaches like Raman spectroscopy combined with machine learning algorithms now enable non-invasive monitoring of intracellular lipid metabolism in real time.

Sustainability initiatives are driving interest in renewable sources of Hexacosanoic acid (CAS 506-46-7). Algal biomass has emerged as a promising feedstock due to its high lipid content and rapid cultivation cycles compared to traditional oilseed crops like palm or soybean. A 2023 review in *Green Chemistry* outlines strategies for optimizing algal fermentation processes to maximize yield while minimizing ecological footprints.

In conclusion, Hexacosanoic acid (CAS 506-46-7) exemplifies how fundamental chemical structures can underpin diverse applications across biology and industry. Ongoing research continues to unravel new dimensions of this compound's functionality—from elucidating its role in neurodegenerative diseases to engineering sustainable materials—underscoring its enduring importance in scientific innovation.